Cas no 57966-95-7 (Cymoxanil)

• Product Name: Cymoxanil
• CAS No: 57966-95-7
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• MDL: MFCD00137381
• CID: 57219
• PubChem ID: 24861140
• Update Time: 2025-04-18

Cymoxanil Chemical and Physical Properties

Names and Identifiers

• Cymoxanil
• 1-Cyano-N-[(ethylamino)carbonyl]-2-(methoxyimino)acetamide
• Curzate
• 2-Cyano-N-[(ethylamino)carbonyl]-2-(methoxyimino)acetamide
• 2-Cyano-N-ethylcarbamoyl-2-methoxyiminoacetamide
• Cymoxanil Solution
• (2Ξ)-2-cyano-N-(ethylcarbamoyl)-2-(methoxyimino)acetamide
• 1-[(EZ)-2-cyano-2-methoxyiminoacetyl]-3-ethylurea
• CIMOXPRON
• cymoxyanil
• DPX 3217
• dpx3217m
• MANEX C-8
• PULSAN
• RIFLE XG
• 2-Cyano-N-(ethylcarbamoyl)-2-methoxyiminoacetamide
• 1-(2-Cyano-2-methoxyiminoacetyl)-3-ethylurea
• AKTUAN
• EINECS 261-043-0
• (2E)-2-Cyano-N-(ethylcarbamoyl)-2-(methoxyimino)ethanamide
• 2-Cyano-N-((ethylamino)carbonyl)-2-(methoxyimino)-acetamide
• Acetamide, 2-cyano-N-((ethylamino)carbonyl)-2-(methoxyimino)-
• NCGC00164268-02
• Cymoxanil [ISO]
• CYMOXANIL [MI]
• HY-B2067
• 2-Cyano-N-((ethylamino)carbonyl)-2-(methoxyimino)acetamide
• QJO7SS7R8U
• Acetamide, 2-cyano-N-[(ethylamino)carbonyl]-2-(methoxyimino)-
• (1E)-2-(ethylcarbamoylamino)-N-methoxy-2-oxo-acetimidoyl cyanide
• HSDB 6914
• CCRIS 9272
• acetamide, 2-cyano-N-[(ethylamino)carbonyl]-2-(methoxyimino)-, (2E)-
• DTXCID4012358
• Cymoxanil, PESTANAL(R), analytical standard
• Acetamide, 2cyanoN((ethylamino)carbonyl)2(methoxyimino) (9CI)
• TOSCA MZ
• (1E)-2-(ethylcarbamoylamino)-N-methoxy-2-oxoethanimidoyl cyanide
• 166900-80-7
• Cymoxanil (ANSI:BSI:ISO)
• MFCD00137381
• CYMOXANIL [HSDB]
• Cymoxanil, certified reference material, TraceCERT(R)
• INT-3217-49
• 2CyanoN((ethylamino)carbonyl)2(methoxyimino)acetamide
• (2E)-2-cyano-N-(ethylcarbamoyl)-2-(methoxyimino)acetamide
• Tox21_300680
• NCGC00164268-03
• 1(2Cyano2methoxyiminoacetyl)3ethylurea
• LS-13290
• Cymoxanil 100 microg/mL in Methyl-tert-butyl ether
• CS-0014157
• 2CyanoN(ethylcarbamoyl)2(methoxyimino)acetamide
• NCGC00164268-01
• Urea, N-[(2E)-2-cyano-2-(methoxyimino)-1-oxoethyl]-N'-ethyl-
• NCGC00254588-01
• (E)-2-[(ethylcarbamoyl)amino]-2-oxoethenecarbonimidoyl cyanide
• DPX 3217M
• KS-5113
• (E)-2-((ethylcarbamoyl)amino)-2-oxoethenecarbonimidoyl cyanide
• CHEMBL59983
• USEPA/OPP Pesticide Code: 129106
• DTXSID6032358
• BioZate
• C18498
• 2-Cyano-N-(ethylcarbamoyl)-2-(methoxyimino)acetamide
• UNII-QJO7SS7R8U
• Cymoxanil [ANSI:BSI:ISO]
• Acetamide, 2cyanoN((ethylamino)carbonyl)2(methoxyimino)
• DPX-T3217
• W-105425
• CHEBI:81788
• DPX-3217
• AKOS006281411
• NCGC00164268-04
• CAS-57966-95-7
• 57966-95-7
• INT321749
• SCHEMBL21162
• (E)-1-(2-Cyano-2-methoxyiminoacetyl)-3-ethylurea

• MDL： MFCD00137381
• Inchi： 1S/C7H10N4O3/c1-3-9-7(13)10-6(12)5(4-8)11-14-2/h3H2,1-2H3,(H2,9,10,12,13)/b11-5+
• InChI Key： XERJKGMBORTKEO-VZUCSPMQSA-N
• SMILES： O=C(NC(/C(/C#N)=N/OC)=O)NCC

Computed Properties

• Exact Mass: 198.07500
• Monoisotopic Mass: 198.07529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.7
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: White crystals.
• Density: 1.3841 (rough estimate)
• Melting Point: 160.0 to 164.0 deg-C
• Boiling Point: 335.48°C (rough estimate)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: 1.6700 (estimate)
• PSA: 103.58000
• LogP: 0.13988
• Merck: 2765
• Solubility: water

Cymoxanil Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H317,H410
• Warning Statement： P273,P280,P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：3
• Hazard Category Code： 63-22-43-48/22-50/53-62
• Safety Instruction： S36/37-S60-S61
• RTECS：AB5957000
• Hazardous Material Identification：
• Risk Phrases：R22; R43; R50/53
• Safety Term：S36/37;S60;S61
• HazardClass：9
• PackingGroup：III
• Toxicity：For 80% formulations, LD50 orally in male rats: 1425 mg/kg; dermally in male rabbits: >3000 mg/kg. LC50 orally in bobwhite quails, mallard ducks: 2847, >10000 ppm. LC50 (96 hr) in bluegill sunfish, rainbow trout (ppm): 13.5, 18.7 (Klopping, Delp).
• Storage Condition：Store long-term at -20°C